A general synthetic route to nanofibers of polyaniline derivatives
Chemical Communications Pub Date: 2006-08-07 DOI: 10.1039/B605928G
Abstract
Nanofibrous mats of a wide variety of polyaniline derivatives can be synthesized without the need for templates or functional dopants by simply introducing an initiator into the reaction mixture of a rapidly mixed reaction between monomer and oxidant.
Recommended Literature
- [1] Electrospun poly(N-isopropyl acrylamide)/poly(caprolactone) fibers for the generation of anisotropic cell sheets†
- [2] A multi-stimuli-responsive metallohydrogel applied in chiral recognition, adsorption of poisonous anions, and construction of various chiral metal–organic frameworks†
- [3] Interaction of P-glycoprotein with anti-tumor drugs: the site, gate and pathway
- [4] Active colloids with collective mobility status and research opportunities
- [5] Successful implementation of the stepwise layer-by-layer growth of MOF thin films on confined surfaces: mesoporous silica foam as a first case study†‡
- [6] Asymmetric desorption of lipid oxidation products induces membrane bending†
- [7] Self-assembly of stable luminescent lanthanide supramolecular M4L6 cages with sensing properties toward nitroaromatics†
- [8] Inside front cover
- [9] Inclusion of multiple cycling of potential in the deep neural network classification of voltammetric reaction mechanisms
- [10] Optimization for visible light photocatalytic water splitting: gold-coated and surface-textured TiO2 inverse opal nano-networks†